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Compound of Interest

Compound Name: DL-SERINE (3-13C)

Cat. No.: B1579719

Get Quote

Core Directive: The Isotopic Distinction
STOP AND READ: The most critical operational error regarding DL-SERINE (3-13C) is
misclassification.

DL-SERINE (3-13C) contains a Stable Isotope (

).[1] It is NON-RADIOACTIVE.

It must NOT be disposed of in radioactive waste streams (unless mixed with actual

radiolabels like

or

).

Why this matters: Disposing of stable isotopes in radioactive waste containers is a "compliance

false positive." It exponentially increases disposal costs (often by 10-20x) and wastes limited

decay-in-storage capacity for actual radioactive materials.

Hazard Assessment & Chemical Safety (E-E-A-T)
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As a Senior Application Scientist, I evaluate this material not just by its MSDS, but by its

behavior in experimental workflows. DL-Serine is a standard amino acid. The

enrichment does not alter its chemical toxicity profile compared to natural abundance serine.

Chemical Profile
Parameter Specification Operational Implication

CAS No. 302-84-1 (Unlabeled generic)

Use generic CAS for chemical

inventory if isotope specific

CAS is unavailable in your

EHS software.

Physical State White Crystalline Powder

Hygroscopic; keep tightly

sealed to prevent clumping

and mass transfer errors.

Toxicity Non-Hazardous (GHS)

No acute toxicity. Standard

PPE (Gloves, Goggles, Lab

Coat) is sufficient.

Stability Stable

No risk of exothermic

decomposition in standard

waste streams.

Combustibility Slight
Like all organic powders, fine

dust can be combustible.

Regulatory Classification (RCRA)
In the United States, DL-Serine is not a P-listed or U-listed hazardous waste under RCRA

(Resource Conservation and Recovery Act). However, "Dilution is not the solution." While some

jurisdictions allow amino acids in sanitary sewers, Best Laboratory Practice (BLP) dictates

disposal as Non-Hazardous Chemical Waste to ensure complete regulatory insulation.

Step-by-Step Disposal Protocols
Select the workflow below that matches your experimental context.
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Scenario A: Pure Chemical Waste (Unused Solid or
Stock Solution)
Context: Expired shelf life or excess stock solution not contaminated with biologicals.

Segregation: Do not mix with oxidizers (e.g., Nitric Acid) or heavy metals.

Container Selection: Use a standard High-Density Polyethylene (HDPE) waste container.

Note: If the solution is acidic/basic (pH < 2 or > 12.5) due to buffers, use a container rated

for corrosives.

Labeling:

Chemical Name: "DL-Serine, Aqueous Solution" or "DL-Serine Solid."

Constituents: List any buffers (e.g., "PBS," "Tris").

Tagging: Check "Non-Hazardous" if your institution's tag allows.

Isotope Notation: Optional for safety, but recommended for inventory: "Contains Stable

Isotope C-13."

Scenario B: Biological Waste (Metabolic Flux/Cell
Culture)
Context: Serine used in media for cell culture or fermentation.

Deactivation: If the waste contains viable cells or viral vectors, it must be deactivated.

Method: Add bleach (10% final concentration) or autoclave.

Classification: Once deactivated, this is Biological Waste (if autoclaved solid) or Drain

Disposable (if bleached liquid, subject to local EHS approval).

The "Trap": If you added a toxic extraction solvent (e.g., Methanol/Chloroform) to lyse cells, it

is Hazardous Chemical Waste. Do not autoclave solvents.
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Scenario C: Mixed Waste (Dual Labeling)
Context: Tracing experiments using both

(Stable) and

(Radioactive).

Override Rule: The radioactive component dictates the protocol.

Protocol: Dispose of as Radioactive Waste.

Documentation: You must list the

on the manifest as a chemical constituent, but the waste stream is governed by the

half-life and activity.

Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for compliant disposal.
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Start: DL-SERINE (3-13C) Waste

Is it mixed with Radioisotopes
(e.g., C-14, H-3)?

DISPOSE AS RADIOACTIVE WASTE
(Follow RSO Protocols)

Yes

Is it mixed with Biologicals
(Cells/Viruses)?

No (Stable Isotope Only)

Does it contain Hazardous Solvents
(MeOH, Chloroform)?

Yes

DISPOSE AS NON-HAZARDOUS
CHEMICAL WASTE

No (Pure Chemical)

Deactivate (Bleach/Autoclave)
Dispose as BIO WASTE

No (Aqueous Media)

DISPOSE AS HAZARDOUS
CHEMICAL WASTE

Yes (Solvent Present)

Click to download full resolution via product page

Figure 1: Decision Matrix for DL-SERINE (3-13C) Disposal. Note that the presence of

radioisotopes or hazardous solvents overrides the non-hazardous nature of the amino acid.

Emergency Procedures (Spill Response)
While DL-Serine is low-hazard, spills of expensive isotopic reagents represent a financial loss

and a housekeeping issue.

Dry Spill (Powder):
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Do not create dust.[2][3]

Sweep up carefully or use a HEPA vacuum.

Place in a sealed bag for disposal as solid chemical waste.

Recovery: If the spill is on a pristine, chemically inert surface (e.g., weighing boat),

recovery may be attempted for non-critical applications, but is generally discouraged due

to cross-contamination risks in Mass Spectrometry (MS).

Wet Spill (Solution):

Absorb with paper towels or standard spill pads.

Clean area with water and mild detergent.

Dispose of absorbent materials in regular trash (unless the solution contained other

hazardous chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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